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Compound of Interest

Compound Name: Proguanil D6

Cat. No.: B1149932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Proguanil D6 solutions, intended for use as an internal standard in analytical methodologies

such as Liquid Chromatography-Mass Spectrometry (LC-MS).

Chemical and Physical Properties
Proguanil D6 is the deuterated form of Proguanil, an antimalarial drug. The incorporation of

deuterium atoms makes it an ideal internal standard for quantitative analysis, as it is chemically

identical to the analyte but mass-shifted, allowing for clear differentiation in mass spectrometry.

Property Value Source

Molecular Formula C₁₁H₁₀D₆ClN₅ [1]

Molecular Weight 259.77 g/mol [1]

Appearance White to off-white solid [1]

Solubility Data
Proguanil D6 is soluble in several organic solvents. The choice of solvent should be guided by

the requirements of the analytical method. For instance, for LC-MS applications, a solvent that

is compatible with the mobile phase is preferred. It is crucial to use high-purity, anhydrous
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(aprotic) solvents to prevent deuterium-hydrogen exchange, which could compromise the

isotopic purity of the standard.[2]

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 3 mg/mL (11.55 mM)

Hygroscopic DMSO can

impact solubility; use freshly

opened solvent.[1]

Dimethylformamide (DMF) ≥ 2 mg/mL (7.70 mM)

Ethanol ≥ 1 mg/mL (3.85 mM)

Experimental Protocols
Preparation of a 1 mg/mL Proguanil D6 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Proguanil D6 in DMSO.

Materials:

Proguanil D6 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade or equivalent

Calibrated analytical balance

Class A volumetric flask (e.g., 1 mL or 5 mL)

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Amber glass vials with PTFE-lined caps

Procedure:
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Equilibration: Allow the container of Proguanil D6 solid to equilibrate to room temperature

for at least 30 minutes before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh 1 mg of Proguanil D6 solid using a calibrated analytical balance

and transfer it to a clean, dry volumetric flask.

Dissolution:

Add a portion (approximately 50-70% of the final volume) of anhydrous DMSO to the

volumetric flask containing the Proguanil D6.

Vortex the flask for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes to ensure

complete dissolution.

Volume Adjustment: Once the solid is completely dissolved, add anhydrous DMSO to the

volumetric flask up to the calibration mark.

Homogenization: Cap the flask securely and invert it 10-15 times to ensure a homogenous

solution.

Aliquoting and Storage:

Transfer the stock solution into amber glass vials in appropriate volumes for your

experimental needs to avoid repeated freeze-thaw cycles.

Label the vials clearly with the compound name, concentration, solvent, and preparation

date.

Store the stock solution at ≤ -20°C for long-term storage.

Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution to the desired concentration using

an appropriate solvent, which is often the mobile phase of the analytical method or a solvent

compatible with the sample matrix.
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Procedure:

Allow the stock solution to warm to room temperature.

Perform serial dilutions of the stock solution with the chosen solvent to achieve the desired

final concentration for spiking into calibration standards, quality control samples, and

unknown samples.

Storage and Stability
Proper storage is critical to maintain the integrity and stability of Proguanil D6 solutions.

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 3 years

Store in a desiccator

to protect from

moisture.

Solid (Powder) 4°C Up to 2 years
For shorter-term

storage.

Solution in Solvent -80°C Up to 6 months

Recommended for

long-term storage of

stock solutions to

minimize degradation

and solvent

evaporation.

Solution in Solvent -20°C Up to 1 month

Suitable for shorter-

term storage of stock

and working solutions.

General Recommendations for Storage:

Protect from Light: Store solutions in amber vials or protect them from light to prevent

photodegradation.
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Prevent Evaporation: Use tightly sealed vials with PTFE-lined caps to minimize solvent

evaporation, which can alter the concentration over time.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into smaller, single-use

volumes is highly recommended to prevent degradation that can occur with repeated

temperature changes.

Prevent Isotopic Exchange: Avoid acidic or basic aqueous solutions as they can catalyze the

exchange of deuterium with hydrogen, compromising the isotopic purity.
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Caption: Workflow for Proguanil D6 solution preparation.

Key Considerations for Proguanil D6 Solution Stability
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Factors Influencing Stability

Mitigation Strategies

Proguanil D6 Solution Stability

Temperature Light Exposure Solvent Choice Container Seal Freeze-Thaw Cycles

Store at ≤ -20°C Use Amber Vials Use Anhydrous,
Aprotic Solvents Ensure Tight Seal Aliquot Solutions

Click to download full resolution via product page

Caption: Factors affecting Proguanil D6 solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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